1-(5-Chloro-2-methoxyphenyl)-3-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea
• InChI: InChI=1S/C18H20ClN3O4S/c1-26-17-8-6-13(19)10-15(17)21-18(23)20-14-7-5-12-4-3-9-22(16(12)11-14)27(2,24)25/h5-8,10-11H,3-4,9H2,1-2H3,(H2,20,21,23)
• InChI Key: ATBYUJYFQPCSDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NC2=CC3=C(CCCN3S(=O)(=O)C)C=C2
• Molecular Formula: C18H20ClN3O4S
• Molecular Weight: 409.9 g/mol
• CAS No.: 1203044-45-4

Description

The compound 1-(5-Chloro-2-methoxyphenyl)-3-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea features a urea core bridging two distinct aromatic systems: a 5-chloro-2-methoxyphenyl group and a methylsulfonyl-substituted tetrahydroquinoline moiety. This structure combines a chloro-methoxy substitution pattern (common in bioactive molecules for enhanced lipophilicity and target binding) with a methylsulfonyl group, which often improves solubility and metabolic stability.

Biological Activity

1-(5-Chloro-2-methoxyphenyl)-3-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound has a complex structure characterized by the following features:

• Molecular Formula : C19H22ClN3O4S
• Molecular Weight : 405.91 g/mol
• Chemical Structure : The compound contains a chloro-substituted methoxyphenyl group and a methylsulfonyl-tetrahydroquinoline moiety.

The compound primarily acts as an inhibitor of specific biological pathways associated with various diseases. Notably, it has been studied for its role in modulating the activity of the retinoic acid receptor-related orphan receptor gamma t (RORγt), which is crucial in regulating Th17 cells implicated in autoimmune disorders.

Pharmacological Effects

Research indicates that this compound exhibits:

• Anti-inflammatory Properties : It has shown efficacy in reducing inflammation in mouse models of rheumatoid arthritis and psoriasis.
• Immunomodulatory Effects : By inhibiting RORγt, it alters the differentiation and function of Th17 cells, leading to decreased production of pro-inflammatory cytokines.

Case Studies and Experimental Data

• Efficacy in Autoimmune Models : A study reported that the compound significantly reduced disease severity in mouse models of psoriasis and rheumatoid arthritis when administered at lower doses compared to existing treatments like GSK2981278 .
• Bioavailability Studies : The compound demonstrated improved bioavailability (F = 48.1% in mice) compared to similar compounds, suggesting potential for oral administration .
• Toxicity Assessment : Long-term administration (up to 14 days) did not result in observable adverse effects, indicating a favorable safety profile .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anti-inflammatory	Reduced severity in psoriasis and rheumatoid arthritis
Immunomodulation	Inhibition of Th17 cell differentiation
Bioavailability	F = 48.1% in mice
Safety Profile	No adverse effects observed after 14 days

Comparison with Similar Compounds

Hypothesized Pharmacological Profile

While direct data are lacking, comparisons suggest:

• DNA interaction : The chloro-substituted aryl group and methylsulfonyl moiety may enable DNA groove binding or alkylation, akin to nitrosoureas in .
• Kinase inhibition: Tetrahydroquinoline-urea hybrids often target ATP-binding pockets in kinases.